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Compound of Interest

Compound Name: VUF 10148

Cat. No.: B1663098 Get Quote

Essential Safety and Handling Guide for VUF
10460
It is highly probable that "VUF 10148" is a typographical error and the intended compound is

VUF 10460, a selective histamine H4 receptor agonist. This guide provides essential safety

and logistical information for handling VUF 10460 (CAS: 1028327-66-3) in a laboratory setting.

The following procedures are based on available safety data sheets and are intended for

researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
The toxicological properties of VUF 10460 have not been fully investigated. Therefore, it should

be handled with caution, assuming it may be harmful if inhaled, ingested, or comes into contact

with skin or eyes.[1] One supplier, Cayman Chemical, states the substance is not classified as

hazardous according to the Globally Harmonized System (GHS).[2] However, due to the limited

toxicological data, a conservative approach to safety is recommended.

Table 1: Required Personal Protective Equipment (PPE) for Handling VUF 10460
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PPE Category Specification Purpose

Eye Protection

ANSI Z87.1 certified safety

glasses with side shields or

goggles.

To prevent eye contact with

airborne particles or splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).
To prevent skin contact.

Body Protection Laboratory coat.
To protect clothing and skin

from contamination.

Respiratory
Use in a chemical fume hood.

[1]

To prevent inhalation of dust or

aerosols, especially when

handling the solid form.

Safe Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of VUF 10460 and ensure the

safety of laboratory personnel.

Operational Plan:

Preparation: Before handling, ensure all required PPE is worn correctly. Work should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Handling Solid Compound:

Avoid creating dust when handling the solid form.[1]

Use appropriate tools (e.g., spatulas) for transferring the powder.

Weigh the compound in an enclosure or a fume hood to minimize exposure.

Preparing Solutions:

Add solvents to the solid compound slowly to avoid splashing.
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Refer to solubility data for appropriate solvents (e.g., soluble in DMSO and 0.1N HCl).[3]

[4]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Clean and decontaminate all work surfaces and equipment. Alcohol can be used for

decontamination.[1]

Storage Plan:

Store VUF 10460 in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Follow the specific storage temperature indicated by the supplier, which may be -20°C or

under inert gas at 2–8°C.[4][5]

Protect the compound from light and heat.[1]

Emergency Procedures and First Aid
In case of accidental exposure, immediate action is necessary.

Table 2: First Aid Measures for VUF 10460 Exposure
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing stops,

give artificial respiration. Seek medical attention.

[1]

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek medical attention.[1]

Ingestion

Rinse mouth thoroughly with water. Do not

induce vomiting. Seek immediate medical

attention.[1]

Spill and Disposal Plan
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in Table 1.

For solid spills, carefully sweep or vacuum up the material, avoiding dust generation.[1]

Place the spilled material into a sealed, labeled container for disposal.

Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then wash with soap

and water.[1]

Disposal Plan:

Dispose of VUF 10460 and any contaminated materials as potentially toxic waste.[1]
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All disposal must be in accordance with local, state, and federal regulations.[1] Contact your

institution's environmental health and safety department for specific guidance.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling VUF 10460 in a

laboratory setting.

Caption: Workflow for the safe handling of VUF 10460.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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